Salen(Co(iii)) imprisoned within pores of a metal–organic framework by post-synthetic modification and its asymmetric catalysis for CO2 fixation at room temperature†
Chemical Communications Pub Date: 2017-09-07 DOI: 10.1039/C7CC06522A
Abstract
Herein, a new preparation strategy of chiral metal–organic frameworks (CMOFs) has been demonstrated. By adsorption and then post-synthetically modified (PSM) procedures, chiral salen(Co(III)) could be imprisoned within the cages of an MOF and remained in its free form. This is the first report on the successful application of CMOFs in heterogeneous asymmetric catalysis for coupling CO2 with epoxides to obtain optically active cyclic carbonates at room temperature.
Recommended Literature
- [1] Correction: Two-dimensional polar metal of a PbTe monolayer by electrostatic doping
- [2] Exciton efficiency beyond the spin statistical limit in organic light emitting diodes based on anthracene derivatives†‡
- [3] Sticking probabilities, redistribution phenomena and desorption spectra for nitrogen on molybdenum and titanium films
- [4] A facile strategy to control polymer topology by variation of controlled radical polymerization mechanisms†
- [5] Fabrication and characterization of a novel PbO2 electrode with a CNT interlayer†
- [6] Trapping and laser cooling of trace Ca+ isotopes injected from an inductively coupled plasma mass spectrometer
- [7] Contents pages
- [8] Theoretical design of an ultrafast supramolecular rotor composed of carbon nano-rings†
- [9] Hot off the press
- [10] Physical vapor deposition (PVD): a method to fabricate modified g-C3N4 sheets†
